Cas no 61757-43-5 (4-Amino-1-naphthaldehyde)

• Product Name: 4-Amino-1-naphthaldehyde
• CAS No: 61757-43-5
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 955057
• Update Time: 2025-11-02

4-Amino-1-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,4-amino-(9CI)
• 4-Amino-1-naphthaldehyde
• 4-Aminonaphthaldehyde
• 1-Naphthalenecarboxaldehyde, 4-amino-
• OUHCNTXWXXCLOM-UHFFFAOYSA-N
• 1-Aminonaphthalene-4-carboxaldehyde

• Inchi： 1S/C11H9NO/c12-11-6-5-8(7-13)9-3-1-2-4-10(9)11/h1-7H,12H2
• InChI Key： OUHCNTXWXXCLOM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C2C=CC=CC2=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 43.1

Additional information on 4-Amino-1-naphthaldehyde

4-Amino-1-naphthaldehyde (CAS No. 61757-43-5): Properties, Applications, and Market Insights

4-Amino-1-naphthaldehyde (CAS No. 61757-43-5) is a versatile organic compound widely used in research and industrial applications. This aromatic aldehyde features both an amino group and a formyl group attached to a naphthalene ring, making it a valuable intermediate in organic synthesis. The compound's unique structure allows it to participate in various chemical reactions, including condensation, oxidation, and coupling reactions.

The physical and chemical properties of 4-Amino-1-naphthaldehyde make it particularly useful in multiple fields. It typically appears as a yellow to orange crystalline powder with a molecular formula of C₁₁H₉NO. The compound exhibits moderate solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. Researchers often utilize its fluorescence properties, which are valuable in developing fluorescent probes and sensors for biological and environmental applications.

In recent years, 4-Amino-1-naphthaldehyde applications have expanded significantly, particularly in materials science and pharmaceutical research. The compound serves as a key building block for synthesizing heterocyclic compounds, which are crucial in drug discovery. Its ability to form Schiff bases makes it valuable in creating novel coordination polymers and metal-organic frameworks (MOFs), materials that have gained attention for gas storage and catalysis applications.

The growing interest in sustainable chemistry solutions has increased demand for specialized intermediates like 4-Amino-1-naphthaldehyde. Researchers are exploring its potential in developing eco-friendly dyes and pigments, as well as in creating advanced materials for energy storage devices. These applications align with current market trends focusing on green chemistry and renewable energy technologies.

From a commercial perspective, the global market for 4-Amino-1-naphthaldehyde has shown steady growth, driven by increasing research activities in pharmaceutical and material science sectors. Manufacturers are focusing on improving synthesis methods to enhance yield and purity while reducing environmental impact. The compound's price varies depending on purity grade, with research-grade material typically commanding higher prices than industrial-grade product.

Quality control is paramount when working with 4-Amino-1-naphthaldehyde CAS 61757-43-5. Reputable suppliers provide comprehensive analytical data including HPLC purity, melting point range, and spectroscopic characterization (IR, NMR, MS). Researchers should verify these specifications when purchasing the compound for sensitive applications. Proper storage conditions (typically cool, dry environment protected from light) help maintain the material's stability over time.

Recent scientific literature highlights innovative uses of 4-Amino-1-naphthaldehyde derivatives in bioimaging and sensor development. The compound's fluorescence properties have been exploited in designing turn-on sensors for detecting biologically relevant molecules. These advancements contribute to the growing field of chemical biology and diagnostic tools, addressing current healthcare challenges.

For researchers considering 4-Amino-1-naphthaldehyde synthesis, several published methods exist, ranging from conventional organic synthesis to more modern catalytic approaches. The choice of method depends on desired scale, purity requirements, and available equipment. Many laboratories prefer purchasing the compound from specialized suppliers to ensure consistent quality and save time on synthesis optimization.

The safety profile of 4-Amino-1-naphthaldehyde requires careful handling in laboratory settings. While not classified as highly hazardous, standard precautions for handling organic compounds should be followed, including use of personal protective equipment and proper ventilation. Material Safety Data Sheets (MSDS) provide essential information for safe handling and disposal procedures.

Future research directions for 4-Amino-1-naphthaldehyde applications may include its incorporation into smart materials and nanotechnology-based systems. The compound's structural features make it a promising candidate for developing molecular machines or responsive materials that can adapt to environmental stimuli. These potential applications position 4-Amino-1-naphthaldehyde as a compound of continuing interest in advanced materials research.

In conclusion, 4-Amino-1-naphthaldehyde (CAS 61757-43-5) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of chemical functionality and physical properties ensures its continued relevance in both academic research and industrial applications. As scientific understanding progresses and new technologies emerge, the potential uses of this versatile compound are likely to expand further.